Cas no 849532-49-6 (1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine)

• Product Name: 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine
• CAS No: 849532-49-6
• MF: C₁₉H₂₁ClN₂OS
• MW: 360.900842428207
• CID: 5460270
• Update Time: 2025-05-25

1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine
• STL028386
• [4-(3-chlorophenyl)piperazin-1-yl]-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• [4-(3-chlorophenyl)piperazin-1-yl](4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

• Inchi： 1S/C19H21ClN2OS/c20-15-5-3-6-16(13-15)21-8-10-22(11-9-21)19(23)18-12-14-4-1-2-7-17(14)24-18/h3,5-6,12-13H,1-2,4,7-11H2
• InChI Key： JBUSFBNUUFVQJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(C(C2=CC3=C(CCCC3)S2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 455
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine

Research Briefing on 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS: 849532-49-6)

1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine (CAS: 849532-49-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and oncology. This briefing synthesizes the latest research findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential applications.

The compound's unique structure, featuring a piperazine ring linked to a benzothiophene moiety, has been the subject of extensive investigation. Recent in vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, including serotonin and dopamine receptors, which are implicated in various psychiatric and neurological conditions. Additionally, its role as a potential kinase inhibitor has garnered attention in cancer research, with preliminary data suggesting efficacy against specific tumor types.

One of the most notable advancements in the study of this compound is its application in the treatment of schizophrenia and related psychotic disorders. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine exhibited high affinity for dopamine D2 and serotonin 5-HT2A receptors, with improved selectivity and reduced off-target effects compared to existing antipsychotics. These findings underscore the compound's potential as a lead candidate for next-generation antipsychotic drugs.

In the realm of oncology, recent research has explored the compound's ability to inhibit aberrant kinase activity associated with tumor proliferation. A 2022 study in Bioorganic & Medicinal Chemistry Letters identified specific structural modifications that enhance its inhibitory effects on protein kinases such as EGFR and BRAF, which are frequently mutated in cancers like non-small cell lung carcinoma and melanoma. These modifications not only improved potency but also addressed issues related to metabolic stability and bioavailability.

Despite these promising developments, challenges remain in the optimization of 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine for clinical use. Pharmacokinetic studies have revealed variability in absorption and distribution profiles, necessitating further refinement of formulation strategies. Additionally, comprehensive toxicological assessments are required to ensure safety and tolerability in human trials. Ongoing research aims to address these limitations through the development of prodrugs and targeted delivery systems.

In conclusion, 1-(3-Chlorophenyl)-4-(4,5,6,7-tetrahydro-1-benzothiophene-2-carbonyl)piperazine represents a promising avenue for drug discovery, with applications spanning CNS disorders and oncology. The latest research highlights its multifaceted pharmacological profile and underscores the need for continued investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and expanding its scope to other disease areas.